Cas no 2680693-70-1 (benzyl N-({6-chloro-1-methyl-1H-pyrazolo3,4-bpyridin-5-yl}methyl)carbamate)

• Product Name: benzyl N-({6-chloro-1-methyl-1H-pyrazolo3,4-bpyridin-5-yl}methyl)carbamate
• CAS No: 2680693-70-1
• MF: C₁₆H₁₅ClN₄O₂
• MW: 330.76890206337
• CID: 5621379
• PubChem ID: 165933631
• Update Time: 2025-10-30

benzyl N-({6-chloro-1-methyl-1H-pyrazolo3,4-bpyridin-5-yl}methyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28295673
• 2680693-70-1
• benzyl N-({6-chloro-1-methyl-1H-pyrazolo[3,4-b]pyridin-5-yl}methyl)carbamate
• benzyl N-({6-chloro-1-methyl-1H-pyrazolo3,4-bpyridin-5-yl}methyl)carbamate

• Inchi： 1S/C16H15ClN4O2/c1-21-15-13(9-19-21)7-12(14(17)20-15)8-18-16(22)23-10-11-5-3-2-4-6-11/h2-7,9H,8,10H2,1H3,(H,18,22)
• InChI Key： CSWBJAFUJLBIQF-UHFFFAOYSA-N
• SMILES： ClC1=C(CNC(=O)OCC2C=CC=CC=2)C=C2C=NN(C)C2=N1

Computed Properties

• Exact Mass: 330.0883534g/mol
• Monoisotopic Mass: 330.0883534g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 69Ų

Additional information on benzyl N-({6-chloro-1-methyl-1H-pyrazolo3,4-bpyridin-5-yl}methyl)carbamate

Introduction to Benzyl N-({6-chloro-1-methyl-1H-pyrazolo[3,4-bpyridin-5-yl}methyl)carbamate (CAS No. 2680693-70-1)

Benzyl N-({6-chloro-1-methyl-1H-pyrazolo[3,4-bpyridin-5-yl}methyl)carbamate, identified by its CAS number 2680693-70-1, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a pyrazolo[3,4-bpyridine] core, combined with a carbamate functional group, makes it a versatile molecule for further chemical modifications and biological evaluations.

The pyrazolo[3,4-bpyridine] scaffold is a heterocyclic structure that has been extensively studied for its pharmacological properties. This moiety is known to exhibit various biological activities, including anti-inflammatory, antiviral, and anticancer effects. The incorporation of a chloro substituent at the 6-position of the pyrazolo[3,4-bpyridine ring enhances the electrophilicity of the molecule, making it more reactive in nucleophilic substitution reactions. This feature is particularly useful in medicinal chemistry for the synthesis of more complex derivatives.

The carbamate group in Benzyl N-({6-chloro-1-methyl-1H-pyrazolo[3,4-bpyridin-5-yl}methyl)carbamate serves as a key functional group for further derivatization. Carbamate groups are known for their ability to form hydrogen bonds and participate in various biochemical interactions. This property makes them valuable in the design of drugs that require specific binding affinities to biological targets. The benzyl moiety attached to the carbamate group provides additional stability to the molecule while allowing for further functionalization if needed.

Recent research in the field of heterocyclic chemistry has highlighted the importance of pyrazolo[3,4-bpyridine] derivatives in drug discovery. Studies have shown that these compounds can interact with multiple biological pathways, making them promising candidates for treating a wide range of diseases. For instance, some derivatives have been found to inhibit kinases and other enzymes involved in cancer progression. The compound Benzyl N-({6-chloro-1-methyl-1H-pyrazolo[3,4-bpyridin-5-yl}methyl)carbamate is being explored for its potential in this area due to its unique structural features.

In addition to its potential in oncology, Benzyl N-({6-chloro-1-methyl-1H-pyrazolo[3,4-bpyridin-5-yl}methyl)carbamate has shown promise in other therapeutic areas. Researchers are investigating its effects on inflammatory pathways and its potential as an anti-inflammatory agent. The combination of the pyrazolo[3,4-bpyridine] core and the carbamate group suggests that this compound may be able to modulate various signaling pathways involved in inflammation.

The synthesis of Benzyl N-({6-chloro-1-methyl-1H-pyrazolo[3,4-bpyridin-5-yl}methyl)carbamate involves several key steps that highlight the expertise required in pharmaceutical chemistry. The starting material, 6-chloro-1-methylpyrazolo[3,4-bpyridine], undergoes a series of reactions including nucleophilic substitution and carbamate formation. Each step must be carefully controlled to ensure high yield and purity. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are used to monitor the reaction progress and confirm the structure of the final product.

The pharmacokinetic properties of Benzyl N-({6-chloro-1-methyl-1H-pyrazolo[3,4-bpyridin-5-yl}methyl)carbamate are also being studied to understand how it behaves within the body. Factors such as absorption, distribution, metabolism, and excretion (ADME) are crucial for determining its potential as a drug candidate. Preliminary studies suggest that this compound has favorable pharmacokinetic profiles, which could make it suitable for oral administration and repeated dosing.

Ongoing clinical trials are evaluating the safety and efficacy of Benzyl N-(6-chloro-1-methyl-lH-pyrazolo[3,4-bpyridin-e5-yi}me-thyl)carbamate in various therapeutic settings. These trials aim to provide more comprehensive data on its biological activity and potential side effects. The results from these studies will be crucial for determining whether this compound can move forward into larger-scale clinical trials and eventually become available as a therapeutic agent.

The development of new drugs is a complex process that requires collaboration between chemists, biologists, and clinicians. Each stage from discovery to market approval involves meticulous planning and execution. Benzyl N-(6-chloro-l-methyl-lH-pyrazolo[34bpyridine-e5-yi}me-thyl)carbamate represents an example of how interdisciplinary research can lead to innovative therapeutic solutions. Its unique structure and promising biological activities make it a valuable asset in the ongoing effort to develop new treatments for various diseases.